4,4,4-Trifluoro-1-methoxybutan-2-ol
Description
“4,4,4-trifluoro-1-methoxybutan-2-ol” is a chemical compound with the molecular formula C5H9F3O2 . It is a derivative of butanol where three hydrogen atoms are replaced by fluorine atoms and one hydrogen atom is replaced by a methoxy group .
Synthesis Analysis
A new synthesis method of 4,4,4-trifluoro-1-butanol and homologues thereof has been disclosed . The method mainly comprises the following steps:- The 4,4,4-trifluoro-1-butanol or its homologue is prepared by hydrolyzing the 1-benzyloxy-trifluoro-substituted alkyl group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a butanol backbone with three fluorine atoms attached to the terminal carbon atom and a methoxy group attached to the second carbon atom .Safety and Hazards
The safety data sheet for 4,4,4-Trifluoro-1-butanol, a related compound, indicates that it is a flammable liquid and vapor. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4,4-trifluoro-1-methoxybutan-2-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-2-butene", "hydrogen fluoride", "sodium methoxide", "sodium hydroxide", "methyl iodide", "sodium borohydride", "trifluoroacetic acid", "methanol" ], "Reaction": [ { "Step 1": "2-methyl-2-butene is reacted with hydrogen fluoride to form 2-fluoro-2-methylbutane." }, { "Step 2": "2-fluoro-2-methylbutane is treated with sodium methoxide to form 2-methoxy-2-methylbutane." }, { "Step 3": "2-methoxy-2-methylbutane is reacted with methyl iodide in the presence of sodium hydroxide to form 2-methoxy-3-methylbutane." }, { "Step 4": "2-methoxy-3-methylbutane is reduced with sodium borohydride to form 2-methoxy-3-methylbutanol." }, { "Step 5": "2-methoxy-3-methylbutanol is reacted with trifluoroacetic acid to form 4,4,4-trifluoro-1-methoxybutan-2-ol." }, { "Step 6": "The final product is purified by distillation or recrystallization." } ] } | |
CAS RN |
1369123-52-3 |
Molecular Formula |
C5H9F3O2 |
Molecular Weight |
158.12 g/mol |
IUPAC Name |
4,4,4-trifluoro-1-methoxybutan-2-ol |
InChI |
InChI=1S/C5H9F3O2/c1-10-3-4(9)2-5(6,7)8/h4,9H,2-3H2,1H3 |
InChI Key |
ZGJYMALXXDKIQN-UHFFFAOYSA-N |
Canonical SMILES |
COCC(CC(F)(F)F)O |
Purity |
95 |
Origin of Product |
United States |
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